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Compound of Interest

Compound Name: rel-Biperiden-d5

Cat. No.: B12408401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, physicochemical properties, and analytical applications of rel-Biperiden-d5. This

deuterium-labeled internal standard is essential for the accurate quantification of Biperiden in

various biological matrices, playing a critical role in pharmacokinetic, metabolic, and

therapeutic drug monitoring studies.

Commercial Availability
rel-Biperiden-d5 is available from several specialized chemical suppliers. Researchers can

acquire this compound for research purposes, and it is typically supplied as a neat solid or in a

solution of a specified concentration. Below is a summary of known suppliers and their

corresponding product information.
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Supplier
Catalog
Number

Product
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

MedChemEx

press
HY-13204S1

rel-Biperiden-

d5
C₂₁H₂₄D₅NO 316.49

Deuterium

labeled

Biperiden

(hydrochlorid

e).[1]

InvivoChem V48601

rel-Biperiden

EP impurity

B-d5

C₂₁H₂₄D₅NO -
Purity: ≥98%.

[2]

Veeprho DVE00231 Biperiden-D5 C₂₁H₂₄D₅NO 316.50 -

Cayman

Chemical
33469 Biperiden-d5 C₂₁H₂₄D₅NO 316.5

≥99%

deuterated

forms (d₁-d₅).

[3]

Simson

Pharma
B200007

Biperiden

Hydrochloride

-d5

C₂₁H₂₄D₅NO.

HCl
352.95 In stock.

Physicochemical and Technical Data
Detailed technical specifications are crucial for the proper use of rel-Biperiden-d5 as an

internal standard. While a comprehensive Certificate of Analysis (CoA) with precise isotopic

enrichment and purity values should be obtained directly from the supplier upon purchase, the

following table summarizes publicly available data.
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Parameter Value Reference

IUPAC Name

rel-(R)-1-((1R,2S,4R)-

bicyclo[2.2.1]hept-5-en-2-yl)-1-

(phenyl-d5)-3-(piperidin-1-

yl)propan-1-ol

CAS Number 2938691-75-7 [3]

Purity ≥98% (InvivoChem) [2]

Isotopic Enrichment
≥99% deuterated forms (d₁-d₅)

(Cayman Chemical)
[3]

Solubility
Soluble in Acetonitrile, DMSO,

Methanol
[3]

Storage

Recommended to store under

conditions specified in the

Certificate of Analysis.

[1][4]

Mechanism of Action: Muscarinic Acetylcholine
Receptor Antagonism
Biperiden, the unlabeled counterpart of rel-Biperiden-d5, functions as a non-selective

antagonist of muscarinic acetylcholine receptors (mAChRs), with a high affinity for the M1

subtype.[5] In the central nervous system, M1 receptors are coupled to Gq proteins.[5][6]

Antagonism of these receptors by Biperiden blocks the downstream signaling cascade initiated

by acetylcholine. This mechanism is central to its therapeutic effects in Parkinson's disease and

in mitigating the extrapyramidal side effects of certain neuroleptic drugs.

The following diagram illustrates the signaling pathway of the M1 muscarinic acetylcholine

receptor, which is inhibited by Biperiden.
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Caption: M1 Muscarinic Receptor Signaling Pathway Antagonized by Biperiden.

Experimental Protocols
rel-Biperiden-d5 is primarily utilized as an internal standard in chromatographic mass

spectrometry assays to ensure the accuracy and precision of Biperiden quantification.

Sample Preparation for LC-MS/MS Analysis
The following is a general workflow for the extraction of Biperiden from biological matrices like

plasma or serum, incorporating rel-Biperiden-d5 as the internal standard.
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Caption: General workflow for LC-MS/MS sample preparation.

Detailed GC-MS Protocol for Biperiden Quantification
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A published method for the therapeutic drug monitoring of Biperiden in human plasma using

GC-MS with rel-Biperiden-d5 as an internal standard provides a detailed experimental

protocol.

4.2.1 Extraction Method: Salt-Assisted Liquid-Liquid Extraction (SALLE)

To a 1.5 mL microcentrifuge tube, add 200 µL of plasma.

Add a specific amount of rel-Biperiden-d5 solution (internal standard).

Add a suitable salt solution (e.g., ammonium sulfate) to facilitate phase separation.

Add an extraction solvent (e.g., ethyl acetate).

Vortex the mixture vigorously for 1 minute.

Centrifuge at 10,000 rpm for 5 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small volume of a suitable solvent (e.g., methanol).

Inject an aliquot into the GC-MS system.

4.2.2 GC-MS Conditions

Gas Chromatograph: Agilent 7890B GC system (or equivalent)

Mass Spectrometer: Agilent 5977A MSD (or equivalent)

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or similar

Injector Temperature: 280 °C

Oven Program:

Initial temperature: 150 °C, hold for 1 minute
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Ramp: 20 °C/min to 300 °C, hold for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Biperiden ions: m/z 98, 218

rel-Biperiden-d5 ions: (m/z values will be shifted by +5, e.g., m/z 103, 223 - to be

confirmed with actual mass spectrum)

4.2.3 Calibration and Quantification

Calibration curves are constructed by plotting the peak area ratio of Biperiden to rel-Biperiden-
d5 against the concentration of Biperiden standards. The concentration of Biperiden in

unknown samples is then determined from this calibration curve.

Conclusion
rel-Biperiden-d5 is a commercially available and indispensable tool for researchers and drug

development professionals engaged in the quantitative analysis of Biperiden. Its use as an

internal standard in chromatographic mass spectrometry methods, such as the detailed GC-MS

protocol provided, significantly enhances the accuracy and reliability of analytical data. The

antagonism of the M1 muscarinic acetylcholine receptor by Biperiden is a key aspect of its

pharmacological action, and understanding this pathway is crucial for its continued study and

development. For precise quantitative work, it is imperative to obtain a Certificate of Analysis

from the supplier to confirm the purity and isotopic enrichment of the specific lot of rel-
Biperiden-d5 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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